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Compound of Interest

Compound Name: Norgesic forte

Cat. No.: B1202724 Get Quote

The proper disposal of Norgesic Forte (orphenadrine citrate, aspirin, and caffeine) is a critical

component of laboratory safety and environmental responsibility. Adherence to established

protocols ensures compliance with federal and local regulations and prevents the

environmental contamination that can result from improper pharmaceutical disposal.[1] This

guide provides detailed, step-by-step procedures for researchers, scientists, and drug

development professionals to manage and dispose of Norgesic Forte safely.

Immediate Safety and Disposal Overview
Norgesic Forte is a non-controlled prescription medication, which simplifies its disposal

compared to federally scheduled substances.[2][3] However, institutional and state-level

regulations may impose stricter handling requirements. The primary recommended disposal

route is through a licensed pharmaceutical waste management vendor or an established

institutional Environmental Health & Safety (EH&S) program.

Regulatory Framework
The disposal of pharmaceutical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[1][4]

[5]

EPA: Through the Resource Conservation and Recovery Act (RCRA), the EPA regulates the

management of hazardous waste, which can include certain pharmaceuticals.[1][5] The
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EPA's Subpart P rule specifically prohibits the sewering (flushing) of hazardous

pharmaceutical waste by healthcare facilities.[4]

DEA: The DEA oversees the disposal of controlled substances to prevent diversion.[6] Since

Norgesic Forte is not a DEA-scheduled controlled substance, DEA-specific protocols such

as the use of Form 41 or reverse distributors are not federally required for its disposal.[2][6]

[7][8]

Even though Norgesic Forte is not federally controlled, it is imperative to consult your

institution's specific policies, as they may require all pharmaceutical waste to be handled

through a designated hazardous waste program.[9][10]

Quantitative Data and Composition
The formulation of Norgesic Forte and its regulatory status are summarized below.

Component Quantity per Tablet DEA Schedule
Key
Considerations

Orphenadrine Citrate 50 mg None

A skeletal muscle

relaxant with

anticholinergic effects.

[2][11]

Aspirin 770 mg None

A nonsteroidal anti-

inflammatory drug

(NSAID).[2][11]

Improper disposal of

NSAIDs can have

environmental

impacts.[12]

Caffeine 60 mg None

A central nervous

system stimulant.[2]

[11]
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Experimental Protocol: Step-by-Step Disposal
Procedure
Follow this detailed methodology for the proper disposal of expired, unused, or contaminated

Norgesic Forte in a research or laboratory environment.

1.0 Segregation and Storage of Waste

1.1. Identify Waste: Clearly identify all Norgesic Forte materials designated for disposal,

including expired tablets, unused research quantities, and contaminated materials.

1.2. Segregate from Controlled Substances: Ensure Norgesic Forte waste is kept separate

from any DEA-controlled substances, which require a different and more stringent disposal

pathway.

1.3. Use Appropriate Waste Containers:

Place the Norgesic Forte waste into a designated, properly labeled, and sealed container.
In a laboratory setting, this is typically a container designated for non-hazardous
pharmaceutical waste or chemical waste, as per institutional guidelines. Use of a black
container for hazardous pharmaceutical waste would not be required unless it is mixed with
an RCRA-listed substance.

2.0 Consultation of Institutional Policies

2.1. Contact EH&S: Before proceeding, consult your institution's Environmental Health & Safety

(EH&S) department or refer to your laboratory's chemical hygiene plan.[9][10] Many research

institutions require that all pharmaceutical products, regardless of DEA schedule, be disposed

of through their hazardous waste program.[10]

2.2. Follow Institutional Protocol: Adhere strictly to the procedures provided by your EH&S

department. They will provide the final determination on the appropriate disposal stream.

3.0 Primary Disposal Method: Institutional Hazardous Waste Program

3.1. Request Pickup: If required by your institution, submit a request for hazardous waste

pickup through your EH&S department's designated system.[9][10]
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3.2. Documentation: Maintain meticulous records of the disposed substances, including the

name of the drug, quantity, and date of disposal, in accordance with laboratory best practices

and any institutional requirements.

4.0 Alternative Disposal Method (If Permitted by EH&S and No Take-Back Program is

Available)

This method should only be used if explicitly approved by your institution's safety office for non-

controlled pharmaceuticals and in the absence of a formal take-back program.[13][14]

4.1. Render the Drug Unusable:

Remove the tablets from their original packaging.
Do not crush the tablets, as this can create dust and increase the risk of exposure.[15]
Mix the whole tablets with an unpalatable substance such as used coffee grounds, dirt, or cat
litter.[13][15][16] This step makes the drug less appealing to children and pets and helps
prevent diversion from the trash.

4.2. Contain the Mixture:

Place the mixture into a sealable plastic bag or other container that will not leak.[13][15][16]

4.3. Dispose of in Municipal Solid Waste:

Place the sealed container in the regular laboratory or municipal trash.

4.4. De-identify Packaging:

Before disposing of the empty original containers, remove or obscure all personally
identifiable information from the prescription label to protect privacy.[15][16]

5.0 What Not to Do

5.1. Do Not Flush: Never dispose of Norgesic Forte by flushing it down a toilet or drain unless

explicitly instructed to do so by FDA guidelines, which is not the case for this medication.[4][14]

[16] This practice contributes to the contamination of water supplies.[1]
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5.2. Do Not Dispose of in Biohazard Bags: Unused pharmaceuticals are generally not

considered biohazardous waste unless they are contaminated with a biological agent.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Norgesic Forte in a professional laboratory setting.
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Start:
Norgesic Forte Waste Identified

Is the substance a
DEA Controlled Substance?

Norgesic Forte is NOT a
DEA Controlled Substance

 No 

Follow Strict DEA Protocol
(Reverse Distributor, DEA Form 41, etc.)

 Yes 

Consult Institutional
EH&S Policy

Does policy mandate
waste vendor/EH&S pickup?

Arrange for EH&S/
Vendor Pickup

 Yes 

Alternative Disposal:
Mix with undesirable substance,

seal, and place in trash.

 No
(And no take-back
program available)

End of Procedure End of Procedure

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Norgesic Forte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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